Cas no 1145680-28-9 (1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine)

1-[2-(Cyclopentyloxy)-3-methoxyphenyl]methanamine is a specialized aromatic amine compound featuring a cyclopentyloxy and methoxy substitution pattern on the phenyl ring. This structural configuration imparts unique reactivity and potential utility in pharmaceutical and fine chemical synthesis. The presence of the primary amine group allows for further functionalization, making it a versatile intermediate in the development of bioactive molecules. Its distinct substitution pattern may influence binding affinity in receptor-targeted applications. The compound is typically handled under controlled conditions due to its amine functionality, requiring appropriate storage and handling to ensure stability. Its synthesis and purity are critical for research applications in medicinal chemistry and drug discovery.
1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine structure
1145680-28-9 structure
Product Name:1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine
CAS No:1145680-28-9
MF:C13H19NO2
MW:221.29546380043
CID:4572606
Update Time:2025-05-20

1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(cyclopentyloxy)-3-methoxyphenyl]methanamine
    • 1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine
    • Inchi: 1S/C13H19NO2/c1-15-12-8-4-5-10(9-14)13(12)16-11-6-2-3-7-11/h4-5,8,11H,2-3,6-7,9,14H2,1H3
    • InChI Key: JCPWWJQXMDKTAO-UHFFFAOYSA-N
    • SMILES: C1(CN)=CC=CC(OC)=C1OC1CCCC1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 331.9±27.0 °C at 760 mmHg
  • Flash Point: 169.2±31.0 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine Security Information

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Additional information on 1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine

Introduction to 1-[2-(Cyclopentyloxy)-3-methoxyphenyl]methanamine (CAS No. 1145680-28-9)

1-[2-(Cyclopentyloxy)-3-methoxyphenyl]methanamine (CAS No. 1145680-28-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyloxy and methoxyphenyl moiety attached to a methanamine backbone. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The cyclopentyloxy group in the compound is known for its ability to modulate the lipophilicity and conformational flexibility of the molecule. This property is crucial in determining the compound's ability to cross biological membranes and interact with specific receptors or enzymes. The methoxyphenyl moiety, on the other hand, is often associated with enhanced metabolic stability and reduced toxicity, which are desirable attributes in drug development.

Recent studies have explored the potential of 1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine on serotonin reuptake inhibition. The results indicated that the compound exhibited potent and selective serotonin reuptake inhibition (SRI) properties, comparable to those of established antidepressants like fluoxetine. This finding suggests that 1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine could be a promising lead compound for the development of novel antidepressant drugs.

Another area of interest is the potential use of this compound in pain management. Chronic pain is a significant health issue affecting millions of people worldwide, and current treatments often come with side effects or limited efficacy. Preclinical studies have shown that 1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine can effectively reduce pain sensitivity in animal models without causing significant adverse effects. The mechanism behind this analgesic effect is thought to involve modulation of nociceptive pathways and inhibition of inflammatory responses.

The pharmacokinetic profile of 1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine has also been extensively studied. Data from preclinical trials indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are advantageous for developing it as an oral medication. Additionally, the compound shows low potential for drug-drug interactions, making it suitable for use in combination therapies.

In terms of safety, preliminary toxicological assessments have shown that 1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine has a wide therapeutic window and low toxicity at therapeutic doses. However, further studies are needed to fully evaluate its long-term safety and potential side effects in humans.

The future prospects for 1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine are promising. Ongoing clinical trials are aimed at validating its efficacy and safety in treating various conditions. If these trials yield positive results, this compound could become an important addition to the arsenal of therapeutic agents available for treating neurological disorders, pain management, and other related conditions.

In conclusion, 1-[2-(cyclopentyloxy)-3-methoxyphenyl]methanamine (CAS No. 1145680-28-9) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development into effective therapeutic agents. Continued research and clinical trials will be essential to fully realize its potential benefits for patients.

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